Cas no 90205-32-6 (Pentanenitrile,2,2-dimethyl-5-(methylsulfonyl)-)

• Product Name: Pentanenitrile,2,2-dimethyl-5-(methylsulfonyl)-
• CAS No: 90205-32-6
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• CID: 816700
• PubChem ID: 345618
• Update Time: 2025-04-19

Pentanenitrile,2,2-dimethyl-5-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile,2,2-dimethyl-5-(methylsulfonyl)-
• 2,2-dimethyl-5-methylsulfonylpentanenitrile
• DTXSID10323196
• AKOS014597296
• NSC-403327
• 90205-32-6
• NSC403327

• Inchi： 1S/C8H15NO2S/c1-8(2,7-9)5-4-6-12(3,10)11/h4-6H2,1-3H3
• InChI Key： OUIKQGRVPXOPBC-UHFFFAOYSA-N
• SMILES： S(C)(CCCC(C#N)(C)C)(=O)=O

Computed Properties

• Exact Mass: 189.082
• Monoisotopic Mass: 189.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• Density: 1.081
• Boiling Point: 380.6°Cat760mmHg
• Flash Point: 184°C
• Refractive Index: 1.458